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Compound of Interest

Compound Name: Tam-IN-2

Cat. No.: B2828974 Get Quote

Technical Support Center: Tam-IN-2
Welcome to the technical support center for Tam-IN-2. This resource is designed to assist

researchers, scientists, and drug development professionals in overcoming common

challenges related to the solubility and stability of Tam-IN-2. Here you will find troubleshooting

guides and frequently asked questions (FAQs) to support your experimental success.

Frequently Asked Questions (FAQs)
Q1: What is Tam-IN-2?

Tam-IN-2 is a potent inhibitor of the TAM receptor tyrosine kinases (Tyro3, Axl, and Mer). It is a

pyrrolotriazine compound used in research to study the roles of TAM kinases in various

biological processes, including cancer and immunology.[1][2][3] Its CAS number is 2135642-

56-5.[1]

Q2: What are the general storage recommendations for Tam-IN-2?

For optimal stability, Tam-IN-2 should be stored under specific conditions. As a solid powder, it

should be stored at -20°C. Once reconstituted in a solvent, the stock solution is best stored at

-80°C for long-term stability.[1]

Troubleshooting Guide
Issue 1: Difficulty Dissolving Tam-IN-2 Powder
Symptoms:
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The powder is not fully dissolving in the chosen solvent.

Visible particulates or precipitate in the solution.

Possible Causes & Solutions:

Incorrect Solvent: Tam-IN-2 has specific solubility profiles in different solvents. Dimethyl

sulfoxide (DMSO) is a recommended solvent.

Insufficient Sonication: For complete dissolution in DMSO, ultrasonic treatment is often

necessary.

Low Temperature: Ensure the solvent and compound are at room temperature before

attempting to dissolve.

Issue 2: Precipitation of Tam-IN-2 in Aqueous Solutions
Symptoms:

Precipitate forms after diluting a DMSO stock solution into an aqueous buffer (e.g., PBS).

Possible Causes & Solutions:

Low Aqueous Solubility: Tam-IN-2 has limited solubility in aqueous solutions. To mitigate this,

it is recommended to first dissolve the compound in an organic solvent like DMSO and then

dilute this stock solution with the aqueous buffer.

High Concentration: The final concentration in the aqueous buffer may be too high. Try

preparing a more dilute solution.

Storage of Aqueous Solution: Aqueous solutions of similar small molecules are often not

stable for more than one day. It is recommended to prepare fresh aqueous solutions for each

experiment.

Quantitative Data
The following tables summarize the known solubility and storage parameters for Tam-IN-2.
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Table 1: Tam-IN-2 Solubility Data

Solvent Concentration Molarity Notes

DMSO 5 mg/mL 8.57 mM

Requires sonication

for complete

dissolution.[4]

Table 2: Tam-IN-2 Storage and Stability

Form
Storage
Temperature

Shelf Life Notes

Solid Powder Room Temperature Varies

Recommended to be

stored at -20°C for

long-term stability.[1]

Stock Solution (in

DMSO)
-20°C 1 year

Aliquot to prevent

repeated freeze-thaw

cycles.[1]

Stock Solution (in

DMSO)
-80°C 2 years

Aliquot to prevent

repeated freeze-thaw

cycles.[1]

Experimental Protocols & Workflows
Protocol 1: Reconstitution of Tam-IN-2 Powder
This protocol outlines the steps for preparing a stock solution of Tam-IN-2.

Equilibration: Allow the vial of Tam-IN-2 powder to warm to room temperature before

opening.

Solvent Addition: Add the appropriate volume of DMSO to the vial to achieve the desired

concentration (e.g., for a 5 mg/mL stock, add 1 mL of DMSO to 5 mg of Tam-IN-2).
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Dissolution: Vortex the vial briefly and then place it in an ultrasonic bath until the powder is

completely dissolved. Visually inspect the solution to ensure there are no visible particles.

Storage: Aliquot the stock solution into smaller, single-use volumes and store at -80°C.[1]

This minimizes the number of freeze-thaw cycles, which can degrade the compound.
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Tam-IN-2 Reconstitution Protocol

Start: Tam-IN-2 Powder Equilibrate to Room Temperature Add DMSO Vortex & Sonicate

Visually Inspect for Complete Dissolution

Aliquot into Single-Use Vials
Yes

Re-sonicate if particulates are visibleNo

Store at -80°C End: Reconstituted Stock Solution

Simplified TAM Receptor Signaling Pathway

Gas6 / Protein S

TAM Receptor
(Tyro3, Axl, Mer)

Activation

Downstream Signaling
(e.g., PI3K/Akt, MAPK/ERK)

Cell Survival, Proliferation,
Immune Suppression

Tam-IN-2

Inhibition
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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